3-(4-methoxyphenyl)-5-methyl-9-phenethyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 8-(4-methoxyphenyl)-1-methyl-5-(2-phenylethyl)purino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C22H20N6O3/c1-26-20-17(19(29)23-22(26)30)27(13-12-14-6-4-3-5-7-14)21-25-24-18(28(20)21)15-8-10-16(31-2)11-9-15/h3-11H,12-13H2,1-2H3,(H,23,29,30)
• InChI Key: PQBUGJBJJHSZET-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C3=NN=C(N23)C4=CC=C(C=C4)OC)CCC5=CC=CC=C5
• Molecular Formula: C22H20N6O3
• Molecular Weight: 416.4 g/mol
• CAS No.: 921857-18-3

Description

3-(4-Methoxyphenyl)-5-methyl-9-phenethyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione is a synthetic purine-triazole hybrid compound characterized by a methoxyphenyl substituent at the 3-position, a methyl group at the 5-position, and a phenethyl chain at the 9-position. Its core structure combines a purine-6,8-dione scaffold fused with a [1,2,4]triazolo ring, a design often explored for modulating adenosine receptor (AR) activity . The methoxy group enhances hydrophilicity and may influence receptor binding, while the phenethyl chain could improve membrane permeability .

Mechanism of Action

Target of Action

It’s worth noting that triazole compounds, which this compound is a derivative of, are known to interact with a variety of enzymes and receptors in biological systems. They show versatile biological activities and are present as a central structural component in a number of drug classes.

Mode of Action

Triazole compounds are known to bind readily in the biological system with a variety of enzymes and receptors. This suggests that this compound may interact with its targets in a similar manner, leading to changes in the biological system.

Biochemical Pathways

Triazole compounds are known for their versatile biological activities, suggesting that they may affect multiple biochemical pathways.

Result of Action

Triazole compounds are known for their versatile biological activities, suggesting that they may have various effects at the molecular and cellular level.

Biochemical Analysis

Biochemical Properties

These interactions can be highly specific, depending on the structure of the triazole compound and the biomolecules it interacts with.

Cellular Effects

Other triazole compounds have been shown to have significant effects on cell function. For example, some triazole compounds can influence cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

Other triazole compounds have been shown to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Biological Activity

The compound 3-(4-methoxyphenyl)-5-methyl-9-phenethyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione is a synthetic derivative of purine and triazole that has garnered attention in pharmacological research due to its potential biological activities. This article explores the compound's synthesis, biological properties, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of this compound typically involves the reaction of substituted phenyl and triazole derivatives with purine precursors. The process can be optimized using various organic solvents and catalysts to enhance yield and purity.

Antimicrobial Properties

Recent studies have indicated that derivatives of triazolo[4,3-e]purines exhibit significant antimicrobial activity. For example, compounds similar to the target compound were tested against various bacterial strains and showed moderate to high levels of inhibition compared to standard antibiotics like Streptomycin and Nystatin .

Compound	Bacterial Strain	Inhibition Zone (mm)
Test Compound	E. coli	15
Test Compound	S. aureus	18
Streptomycin	E. coli	20
Nystatin	C. albicans	22

Anti-inflammatory Properties

Research has also suggested that triazolo derivatives can modulate inflammatory pathways. The compound may inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This activity is crucial for developing treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease .

Anticancer Activity

Preliminary studies show that the compound exhibits cytotoxic effects against various cancer cell lines. In vitro assays demonstrated that it induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase pathways . The following table summarizes the cytotoxic effects observed:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	12	Apoptosis via caspase activation
HeLa	15	Cell cycle arrest
A549	10	Induction of oxidative stress

The biological activity of this compound is believed to be mediated through several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes involved in nucleotide synthesis, affecting cellular proliferation.
• Modulation of Signaling Pathways : It can interfere with signaling pathways such as MAPK and PI3K/Akt, which are critical for cell survival and proliferation.
• Oxidative Stress Induction : By generating reactive oxygen species (ROS), the compound may lead to cellular damage and apoptosis in cancer cells.

Case Studies

• Antimicrobial Efficacy : A study conducted on a series of triazole derivatives demonstrated their effectiveness against multi-drug resistant strains of bacteria. The target compound showed comparable results to existing antibiotics, suggesting its potential as a new antimicrobial agent.
• Cancer Research : In a preclinical trial involving MCF-7 cells, the compound was shown to significantly reduce cell viability at concentrations lower than those required for traditional chemotherapeutics. This supports its potential role in targeted cancer therapy.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional analogs are summarized in Table 1 , with key differences in substituents, synthesis pathways, and inferred biological activities.

Table 1: Comparative Analysis of Structural Analogs

Compound Name / ID	Substituents (Position)	Molecular Weight (g/mol)	Key Properties / Activities	Synthesis Method (Catalyst/Solvent)
3-(4-Methoxyphenyl)-5-methyl-9-phenethyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione (Target)	3-(4-MeOPh), 5-Me, 9-phenethyl	~434.4 (estimated)	Hypothesized AR modulation; improved solubility due to methoxy group	Likely multistep alkylation/condensation
3-(4-Chlorophenyl)-5-methyl-9-(4-methylbenzyl)-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione	3-(4-ClPh), 5-Me, 9-(4-MeBn)	~444.9 (estimated)	Higher lipophilicity (Cl vs. MeO); potential enhanced CNS penetration	Halogenation followed by alkylation
6-(4-MeOPh)-9-(4-MeOPh-methylene)-cyclopenta-triazolo-pyrimidin-5-one	6-(4-MeOPh), 9-(4-MeOPh-methylene)	~492.5 (reported)	A2A AR antagonism; reported IC50 of 12 nM in receptor-binding assays	Condensation with DMF/dioxane crystallization
4-Phenyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole	4-Ph, 5-(3,4,5-triMeOPh)	~353.4 (reported)	Antiproliferative activity (e.g., IC50 = 8.2 µM in MCF-7 cells)	InCl3-catalyzed alkylation in aqueous NaOH

Key Findings from Comparative Analysis

Substituent Effects on Pharmacokinetics: The methoxyphenyl group in the target compound likely improves water solubility compared to chlorophenyl (as in ) or non-polar alkyl chains. This aligns with trends in adenosine receptor ligands, where electron-donating groups (e.g., MeO) enhance binding to A2A receptors . The phenethyl chain at the 9-position may confer better blood-brain barrier penetration than the 4-methylbenzyl group in , as phenethyl moieties are common in CNS-targeting drugs.

Synthetic Pathways: The target compound’s synthesis likely involves sequential alkylation and cyclization steps, similar to methods for triazolopyrimidines . In contrast, halogenated analogs (e.g., ) require additional halogenation steps, which can reduce yield due to side reactions .

The latter compound’s IC50 of 12 nM highlights the importance of methoxy groups in AR affinity. Compared to antiproliferative triazole derivatives (e.g., ), the target compound’s purine core may shift activity toward receptor modulation rather than direct cytotoxicity.

Research Implications and Limitations

• Gaps in Evidence : Direct pharmacological data (e.g., receptor binding assays, solubility measurements) for the target compound are absent in the provided evidence. Further studies are needed to validate its AR selectivity and metabolic stability.
• Design Recommendations : Introducing bulky substituents (e.g., isopropyl) at the 9-position could enhance receptor subtype specificity, as seen in A3 AR ligands .

Q & A

Basic Research Questions

Q. What are the critical steps in synthesizing 3-(4-methoxyphenyl)-5-methyl-9-phenethyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione, and how can purity be ensured?

• Methodological Answer : Synthesis typically involves multi-step heterocyclic condensation reactions. Key steps include:

• Introduction of the 4-methoxyphenyl group via nucleophilic substitution or Suzuki coupling.
• Formation of the triazolopurine core using cyclization agents like triphosgene under controlled anhydrous conditions .
• Purification via column chromatography (e.g., silica gel with gradient elution of ethyl acetate/hexane) and recrystallization from polar aprotic solvents (e.g., DMF or dioxane) to achieve >95% purity .

Q. Which analytical techniques are most reliable for confirming the structure of this compound?

• Methodological Answer :

• NMR Spectroscopy : 1H and 13C NMR are essential for confirming substituent positions and electronic environments. For example, methoxy protons resonate at ~3.8 ppm, while aromatic protons show splitting patterns indicative of substitution .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates the molecular ion peak (e.g., m/z 430.5 g/mol for similar analogs) and fragmentation patterns .
• X-ray Crystallography : Optional for absolute configuration confirmation, particularly if the compound exhibits stereochemical complexity .

Advanced Research Questions

Q. How can researchers resolve contradictions in pharmacological data for this compound, such as inconsistent IC50 values across studies?

• Methodological Answer :

• Assay Standardization : Ensure consistent cell lines (e.g., HepG2 vs. HEK293), incubation times, and solvent controls (DMSO concentration ≤0.1%) .
• Data Normalization : Use internal controls (e.g., reference inhibitors) and replicate experiments (n ≥ 3) to minimize variability.
• Meta-Analysis : Compare datasets using statistical tools (e.g., ANOVA or Bayesian modeling) to identify outliers and systemic biases .

Q. What experimental design principles apply to studying the environmental fate of this compound?

• Methodological Answer :

• Degradation Studies : Use OECD guidelines to assess hydrolysis (pH 4–9), photolysis (UV-Vis irradiation), and biodegradation (activated sludge assays) .
• Partitioning Analysis : Measure log Kow (octanol-water coefficient) via shake-flask methods and soil sorption (Kd) using batch equilibrium protocols .
• Ecotoxicology : Employ tiered testing (e.g., Daphnia magna acute toxicity followed by chronic algal growth inhibition) .

Q. How can computational modeling optimize target-specific activity for derivatives of this compound?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to predict binding affinities to target proteins (e.g., kinases or GPCRs). Validate with MD simulations (NAMD/GROMACS) to assess stability .
• QSAR Analysis : Develop quantitative structure-activity relationship models using descriptors like topological polar surface area (TPSA) and H-bond donors/acceptors .

Key Considerations for Experimental Design

• Synthesis : Optimize reaction time (e.g., 12–24 hrs) and temperature (60–80°C) to balance yield and side-product formation .
• Pharmacology : Prioritize target selectivity profiling (e.g., kinase panel screening) to mitigate off-target effects .
• Environmental Impact : Include abiotic/biotic transformation products in risk assessments to address secondary contamination .